Cas no 2034536-35-9 (N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide)

• Product Name: N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide
• CAS No: 2034536-35-9
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5338896
• Update Time: 2025-06-29

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)thiazole-4-carboxamide
• N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-1,3-thiazole-4-carboxamide
• N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H14N4O2S/c19-13-2-1-5-18(13)12-6-10(3-4-15-12)7-16-14(20)11-8-21-9-17-11/h3-4,6,8-9H,1-2,5,7H2,(H,16,20)
• InChI Key： RRVBYGPLTARDNF-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 0.7
• Topological Polar Surface Area: 103

Additional information on N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide

Professional Introduction to N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide (CAS No. 2034536-35-9)

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034536-35-9, represents a confluence of structural complexity and potential biological activity. Its molecular framework integrates multiple heterocyclic moieties, including pyridine, pyrrolidone, and thiazole, which are well-documented for their role in modulating various biological pathways.

The structural composition of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide is meticulously designed to interact with biological targets at a molecular level. The presence of the 2-(2-oxopyrrolidin-1-yl)pyridin moiety suggests a potential for binding to enzymes or receptors that exhibit pyridine and pyrrolidone affinity. This feature is particularly intriguing in the context of drug discovery, where such structural motifs are frequently employed to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic compounds for their pharmacological properties. The thiazole ring in N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-4-carboxamide is a key pharmacophore that has demonstrated efficacy in various pharmacological assays. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into the compound under discussion may contribute to its potential therapeutic applications.

The compound's utility extends beyond its structural elegance; it also embodies the latest advancements in synthetic chemistry. The synthesis of such complex molecules requires a deep understanding of reaction mechanisms and the ability to manipulate multiple functional groups simultaneously. The presence of both pyridine and thiazole moieties necessitates careful consideration during the synthetic pathway to ensure optimal yield and purity. Recent studies have highlighted the importance of green chemistry principles in the synthesis of heterocyclic compounds, emphasizing the need for sustainable and environmentally friendly methodologies.

The pharmacological profile of N-{[2-(2-oxopyrrolidin-1-yl)pyridin]methyl}-1,3-thiazole4-carboxamide is an area of active investigation. Preclinical studies have begun to explore its interactions with various biological targets, with particular interest in its potential as an inhibitor or modulator of key enzymes involved in metabolic pathways. The compound's ability to engage with these targets could make it a valuable candidate for further development into a therapeutic agent. For instance, its interaction with enzymes such as kinases or phosphodiesterases could lead to novel treatments for diseases associated with dysregulated metabolic processes.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates for drug development. N-{[2-(2 oxopyrrolidin 1 yl)pyridin 4 yl]methyl} 1 3 thiazole4 carboxamide has been subjected to rigorous HTS assays to evaluate its binding affinity and selectivity against a diverse array of biological targets. These studies have provided preliminary insights into its potential pharmacological activity and have guided subsequent optimization efforts. The integration of computational modeling and molecular dynamics simulations has further enhanced our understanding of how this compound interacts with its biological targets at an atomic level.

The chemical stability and solubility profile of N-{[2-(2 oxopyrrolidin 1 yl)pyridin 4 yl]methyl} 1 3 thiazole4 carboxamide are critical factors that influence its suitability for pharmaceutical applications. Research has focused on optimizing solubility through salt formation or prodrug strategies, ensuring that the compound can be effectively formulated into dosage forms suitable for clinical use. Additionally, stability studies under various conditions (e.g., temperature, pH) have been conducted to assess its shelf life and storage requirements.

The regulatory landscape for new drug candidates is stringent and requires comprehensive data substantiating safety and efficacy. N-{[2-(2 oxopyrrolidin 1 yl)pyridin 4 yl]methyl} 1 3 thiazole4 carboxamide is currently undergoing preclinical testing to gather the necessary data for regulatory submissions. These studies encompass toxicology assessments, pharmacokinetic evaluations, and mechanism-of-action investigations. The outcomes of these studies will be instrumental in determining whether this compound progresses into clinical trials and ultimately reaches the market as a new therapeutic agent.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The development of N-{[2-(2 oxopyrrolidin 1 yl)pyridin 4 yl]methyl} 1 3 thiazole4 carboxamide exemplifies this collaborative approach, where each discipline contributes expertise to advance the compound from bench to market. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these processes effectively.

In conclusion, N-{[2-(2 oxopyrrolidin 1 yl)pyridin 4 yl]methyl} 1 3 thiazole4 carboxamide (CAS No. 2034536359) represents a promising candidate in pharmaceutical research due to its complex structure and potential biological activity. Its synthesis reflects advancements in organic chemistry techniques, while its pharmacological profile continues to be explored through preclinical studies. As research progresses, this compound may emerge as a valuable therapeutic agent addressing unmet medical needs.